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For Researchers, Scientists, and Drug Development Professionals

Introduction

RH-5849 is a pioneering nonsteroidal ecdysone agonist that mimics the function of the insect
molting hormone, 20-hydroxyecdysone (20E).[1] Its high specificity for the ecdysone receptor
(EcR) in certain insect orders, particularly Lepidoptera, makes it a valuable tool for studying
insect endocrinology, developmental biology, and for the development of targeted pest control
agents.[2][3] RH-5849 and its analogs act by binding to the EcR, a nuclear receptor, which then
forms a heterodimer with the ultraspiracle protein (USP).[4][5] This complex binds to ecdysone
response elements (ECREs) on DNA, leading to the premature and uncoordinated activation of
genes that regulate molting. This ultimately results in a lethal, abortive molt.[2][3] In laboratory
settings, RH-5849 is instrumental in inducing ecdysone-responsive gene expression, studying
hormone receptor interactions, and assessing the impact of endocrine disruption on insect
development and cell lines.

Mechanism of Action

RH-5849 functions as a potent agonist of the ecdysone receptor. Unlike its steroidal
counterpart, 20-hydroxyecdysone, RH-5849 exhibits greater metabolic stability and
bioavailability in target insects.[2] The binding of RH-5849 to the ligand-binding domain of ECR
induces a conformational change that promotes the heterodimerization of ECR with USP. This
activated ECR/USP complex translocates to the nucleus and binds to specific DNA sequences
known as ecdysone response elements (ECRES) in the promoter regions of target genes. This
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binding event initiates the transcription of a cascade of "early" and "late" response genes that
are critical for the molting process. The untimely activation of this genetic program by RH-5849
leads to a variety of developmental defects, including cessation of feeding, premature head
capsule apolysis, and incomplete ecdysis, ultimately resulting in insect mortality.[3]

Signaling Pathway

The signaling pathway initiated by RH-5849 is central to its biological activity. The following
diagram illustrates the key steps in this pathway, from receptor binding to the transcriptional
activation of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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